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Compound of Interest

Compound Name: Tetramethylammonium triiodide

Cat. No.: B1238965 Get Quote

A Comprehensive Guide to the Characterization and Comparison of Tetramethylammonium
Triiodide from Different Suppliers

For researchers, scientists, and drug development professionals, the quality and consistency of

chemical reagents are paramount. Tetramethylammonium triiodide (C₄H₁₂I₃N), a versatile

reagent in organic synthesis, materials science, and pharmacological research, is no

exception.[1] This guide provides a comparative framework for evaluating

Tetramethylammonium triiodide from various suppliers. While direct certificates of analysis

for this specific compound are not always publicly available, this document outlines the key

quality attributes to consider and provides detailed experimental protocols for their verification.

Supplier Overview and Stated Specifications
Prominent suppliers of laboratory chemicals include Sigma-Aldrich, TCI America, and Thermo

Fisher Scientific. While specific purity grades for Tetramethylammonium triiodide can vary, a

review of similar products and general industry standards allows for the compilation of a typical

specification sheet. Researchers should always request a lot-specific Certificate of Analysis

(CoA) from their chosen supplier before purchase.

Table 1: Typical Product Specifications for Tetramethylammonium Triiodide

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1238965?utm_src=pdf-interest
https://www.benchchem.com/product/b1238965?utm_src=pdf-body
https://www.benchchem.com/product/b1238965?utm_src=pdf-body
https://www.benchchem.com/product/b1238965?utm_src=pdf-body
https://www.benchchem.com/product/b1238965
https://www.benchchem.com/product/b1238965?utm_src=pdf-body
https://www.benchchem.com/product/b1238965?utm_src=pdf-body
https://www.benchchem.com/product/b1238965?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Typical Specification Importance

Assay (Iodometric Titration) ≥ 98%

Determines the purity of the

compound and the active

triiodide content.

Appearance
Dark red to brown crystalline

powder

A visual inspection can

indicate potential

contamination or degradation.

Melting Point
Approx. 115-120 °C (with

decomposition)

A sharp melting point range

can be an indicator of high

purity.

Solubility

Soluble in polar organic

solvents (e.g., acetonitrile,

ethanol)

Ensures suitability for specific

reaction conditions.

Identity (IR, NMR) Conforms to structure
Confirms the chemical identity

of the compound.

Residual Solvents
Specified (e.g., ≤ 0.5%

Ethanol)

Important for applications

sensitive to solvent impurities.

Water Content (Karl Fischer) ≤ 0.5%
Water can affect reactivity and

stability.

Experimental Characterization and Comparison
To ensure the suitability of Tetramethylammonium triiodide for a specific application,

independent verification of its properties is recommended. Below are detailed experimental

protocols for key characterization techniques.

Assay by Iodometric Titration
This method determines the percentage purity of Tetramethylammonium triiodide by

quantifying the triiodide content.

Experimental Protocol:
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Preparation of 0.1 M Sodium Thiosulfate (Na₂S₂O₃) Solution: Dissolve approximately 25 g of

Na₂S₂O₃·5H₂O in 1 L of deionized water. Add ~0.1 g of sodium carbonate as a stabilizer.

Standardize this solution against a primary standard like potassium iodate.

Sample Preparation: Accurately weigh approximately 0.2 g of Tetramethylammonium
triiodide into a 250 mL Erlenmeyer flask.

Titration: Dissolve the sample in 50 mL of deionized water. Add 1-2 mL of a freshly prepared

starch indicator solution. Titrate the sample with the standardized 0.1 M sodium thiosulfate

solution until the deep blue color disappears, indicating the endpoint.

Calculation: The percentage assay is calculated using the following formula:

where:

V_titrant = Volume of sodium thiosulfate solution used (L)

M_titrant = Molarity of the sodium thiosulfate solution (mol/L)

MW_sample = Molecular weight of Tetramethylammonium triiodide (454.86 g/mol )

W_sample = Weight of the sample (g)

Table 2: Hypothetical Titration Results for Assay Determination

Supplier Sample Weight (g)
Volume of 0.1 M
Na₂S₂O₃ (mL)

Calculated Assay
(%)

Supplier A 0.2015 8.78 99.1

Supplier B 0.2008 8.65 98.2

Supplier C 0.2021 8.82 99.0

Purity and Identity Confirmation by Spectroscopy
Spectroscopic methods provide a fingerprint of the molecule, confirming its identity and offering

insights into its purity.
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a) UV-Visible Spectroscopy

The triiodide ion (I₃⁻) has characteristic absorption peaks in the UV-Vis spectrum, which can be

used for qualitative and quantitative analysis.

Experimental Protocol:

Solvent: Use a UV-grade solvent such as acetonitrile.

Sample Preparation: Prepare a dilute solution of Tetramethylammonium triiodide in the

chosen solvent (e.g., 0.01 mg/mL).

Analysis: Record the UV-Vis spectrum from 200 to 600 nm. The spectrum should exhibit two

strong absorption bands around 290 nm and 360 nm. The absence of other significant peaks

suggests a lack of chromophoric impurities.

b) ¹H NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for structural elucidation

and purity assessment.

Experimental Protocol:

Solvent: Use a deuterated solvent such as Deuterated Acetonitrile (CD₃CN) or Deuterated

Dimethyl Sulfoxide (DMSO-d₆).

Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.7 mL of the

deuterated solvent.

Analysis: Acquire the ¹H NMR spectrum. For Tetramethylammonium triiodide, a single

sharp singlet corresponding to the twelve equivalent protons of the tetramethylammonium

cation is expected. The chemical shift will be solvent-dependent but is typically around 3.1

ppm. The presence of other signals would indicate impurities.

Thermal Stability Analysis
Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are used to

evaluate the thermal stability of the compound.
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Experimental Protocol:

TGA: Heat a small sample (5-10 mg) under a nitrogen atmosphere at a constant rate (e.g.,

10 °C/min). Record the weight loss as a function of temperature to determine the onset of

decomposition.

DSC: Heat a small, encapsulated sample (2-5 mg) at a constant rate (e.g., 10 °C/min) to

observe phase transitions, such as melting and decomposition, and their associated

enthalpies.

Table 3: Hypothetical Thermal Analysis Data

Supplier
Onset of Decomposition
(TGA, °C)

Melting Point (DSC, °C)

Supplier A ~125 118.5

Supplier B ~120 116.2

Supplier C ~123 117.8

Potential Impurities
The primary synthesis route for Tetramethylammonium triiodide involves the reaction of

Tetramethylammonium iodide with iodine. Potential impurities may include unreacted starting

materials or byproducts from side reactions.

Table 4: Common Potential Impurities and their Detection
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Impurity Potential Source
Recommended Detection
Method

Tetramethylammonium iodide Incomplete reaction Ion Chromatography, ¹H NMR

Iodine (I₂) Excess reactant UV-Vis Spectroscopy, Titration

Other Polyiodides (e.g., I₅⁻) Side reactions Raman Spectroscopy

Residual Solvents Synthesis and purification
Gas Chromatography (GC), ¹H

NMR

Visualizing the Workflow and a Relevant Pathway
To aid in understanding the experimental process and a key application of

Tetramethylammonium triiodide, the following diagrams are provided.

Sample Acquisition

Characterization

Comparison

Supplier A

Assay (Iodometric Titration) Purity (UV-Vis) Identity & Purity (NMR) Thermal Stability (TGA/DSC)

Supplier B Supplier C

Data Tabulation & Comparison

Click to download full resolution via product page

Caption: Experimental workflow for the comparative analysis of Tetramethylammonium
triiodide.
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Aromatic Substrate (Ar-H)

[Ar-H···I-I-I]⁻ Complex

Electrophilic
attack

Tetramethylammonium
triiodide

[(CH₃)₄N]⁺[I₃]⁻

Iodinated Aromatic (Ar-I)

[(CH₃)₄N]⁺[I]⁻

HI

Click to download full resolution via product page

Caption: Simplified pathway for the iodination of an aromatic compound using

Tetramethylammonium triiodide.

Conclusion
The selection of a high-quality reagent is a critical first step in any research endeavor. While

suppliers provide initial specifications, independent verification of key parameters such as

assay, purity, and thermal stability is crucial for ensuring the reliability and reproducibility of

experimental results. The protocols and comparative framework presented in this guide offer a

robust approach for researchers to evaluate Tetramethylammonium triiodide from different

sources and select the most suitable product for their specific needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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